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Compound of Interest

Compound Name: 2,3-Dimethoxybenzaldehyde

Cat. No.: B126229

Technical Guide to the Safe Handling of 2,3-
Dimethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling protocols, and
emergency procedures for 2,3-Dimethoxybenzaldehyde (CAS No. 86-51-1). The information
is intended to supplement, not replace, institutional safety protocols and the full Safety Data
Sheet (SDS) provided by the supplier.

Chemical Identification and Properties

2,3-Dimethoxybenzaldehyde, also known as o-Veratraldehyde, is an aromatic aldehyde used
as a chemical intermediate in the synthesis of pharmaceuticals and fragrances.[1] It is a white
to pale yellow crystalline solid.[1]

Table 1: Physical and Chemical Properties of 2,3-Dimethoxybenzaldehyde
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Property Value Source

Molecular Formula CoH1003 [1112]

Molecular Weight 166.17 g/mol [1][2]
White to pale yellow crystalline

Appearance ] [1]
solid

Melting Point 48-55 °C [1]

Boiling Point 137 °C at 12 mmHg [1]

) >110 °C (>233.6 °F) - closed

Flash Point [11[3]
cup
Slightly soluble in water.

Solubility Soluble in ethanol, acetone, [1]
ether, chloroform.

Purity >98% (reagent grade) [1]

Hazard Identification and GHS Classification

2,3-Dimethoxybenzaldehyde is classified as a hazardous substance. The primary hazards

are irritation to the skin, eyes, and respiratory system.[4][5]

Table 2: GHS Hazard Classification for 2,3-Dimethoxybenzaldehyde

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

(Source: Aggregated from multiple SDS reports[4][5])
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Signal Word: Warning
Hazard Pictogram:

walt text

(GHSO07)

Toxicological Data

The toxicological properties of 2,3-Dimethoxybenzaldehyde have not been fully investigated.
[6] However, data for the compound and related isomers are available.

Table 3: Acute Toxicity Data

Test Route Species Value Source
LD50

) Oral Rat >2,000 mg/kg [1]
(Estimated)
LD50 _

] Dermal Rabbit >2,000 mg/kg [1]
(Estimated)

LD50 (for 3,4-
Dimethoxybenzal  Oral Rat 2,000 mg/kg [7]
dehyde)

LD50 (for 3,4-
Dimethoxybenzal Dermal Rabbit >5,000 mg/kg [7]
dehyde)

Experimental Protocols for Safe Handling

Adherence to strict laboratory protocols is essential to minimize exposure and ensure safety.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Always handle 2,3-Dimethoxybenzaldehyde in a well-ventilated area. For
procedures that may generate dust or aerosols, such as weighing or transferring solids, a
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certified chemical fume hood is mandatory.[6][8]

o Personal Protective Equipment (PPE): A comprehensive PPE regimen is required.[9]

o Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA's 29
CFR 1910.133 or European Standard EN166.[4][10]

o Skin Protection: Wear a flame-resistant lab coat and appropriate protective gloves (e.g.,
nitrile) to prevent skin exposure.[8][10] Gloves must be inspected before use and disposed
of properly after handling.[9]

o Respiratory Protection: If engineering controls are insufficient or during large-scale
operations, use a NIOSH/MSHA or European Standard EN 149 approved respirator with
an appropriate particulate filter.[10]

Weighing and Dispensing Protocol

o Preparation: Ensure the chemical fume hood is operational. Place a weigh boat on an
analytical balance inside the hood.

o Handling: Use a clean spatula to carefully transfer the desired amount of 2,3-
Dimethoxybenzaldehyde from the stock container to the weigh boat. Minimize dust
generation.

o Closure: Tightly close the stock container immediately after use.[6]
o Transfer: Carefully transfer the weighed solid to the reaction vessel or solvent.

o Decontamination: Clean the spatula and any contaminated surfaces within the fume hood.
Dispose of the weigh boat as contaminated waste.

e Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[6]

Spill Decontamination Protocol

This protocol is for minor laboratory spills (typically <100g). For major spills, evacuate the area
and follow institutional emergency procedures.[11]
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Alert & Secure: Alert personnel in the immediate area. Restrict access to the spill zone.[12]

Ventilate: Ensure the area is well-ventilated. If the spill is outside a fume hood, eliminate all
ignition sources.[13]

Don PPE: Wear the full PPE ensemble described in section 4.1.[12]
Containment & Absorption:

o For solid spills, carefully sweep up the material to avoid creating dust. Place into a
suitable, labeled container for disposal.[4]

o Alternatively, cover the spill with an inert absorbent material (e.g., vermiculite, dry sand, or
commercial sorbent pads).[13] Do not use combustible materials like sawdust.[13]

Decontamination:

o Once the bulk material is removed, decontaminate the spill area. Wipe the surface with a
cloth dampened with soap and water.[14]

o Perform a final wipe with clean water to remove any soap residue.[15]

Waste Disposal: Place all contaminated materials (absorbent, gloves, cleaning cloths) into a
sealed, properly labeled hazardous waste container.[11][14]

Reporting: Report the incident to the laboratory supervisor or safety officer as per institutional
policy.

Waste Disposal Protocol

Chemical waste must be handled and disposed of according to federal, state, and local
regulations.[13]

» Containerization: Collect all waste containing 2,3-Dimethoxybenzaldehyde, including
contaminated consumables, in a dedicated, clearly labeled, and sealed hazardous waste
container.[13]
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e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "2,3-Dimethoxybenzaldehyde".

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials such as strong oxidizing agents and strong bases.[4]

» Disposal: Arrange for pickup and disposal by a licensed professional waste disposal service.
[13] Do not dispose of 2,3-Dimethoxybenzaldehyde down the drain.[4]

Emergency Procedures
First-Aid Measures

Immediate action is critical in case of exposure.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

o Skin Contact: Remove contaminated clothing. Immediately flush skin with plenty of soap and
water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[4][6]

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of water. Never give anything by mouth to an unconscious person. Seek
immediate medical attention.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO2), or
alcohol-resistant foam.[13]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides (CO, COz2).[13]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[13]
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Logical Workflow for Safe Handling

The following diagram illustrates the logical progression of safety and handling procedures for
2,3-Dimethoxybenzaldehyde.
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Caption: Safe handling workflow for 2,3-Dimethoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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